Cas no 61667-81-0 (Ethanone, 1,1'-(5-phenyl-2,4-furandiyl)bis-)

• Product name: Ethanone, 1,1'-(5-phenyl-2,4-furandiyl)bis-
• CAS No: 61667-81-0
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 470783
• PubChem ID: 71393598

Ethanone, 1,1'-(5-phenyl-2,4-furandiyl)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-(5-phenyl-2,4-furandiyl)bis-
• 1-(4-acetyl-5-phenylfuran-2-yl)ethanone
• 61667-81-0
• 1,1'-(5-Phenylfuran-2,4-diyl)di(ethan-1-one)
• 1,1'-(5-Phenylfuran-2,4-diyl)diethanone
• DTXSID40815357

• Inchi： InChI=1S/C14H12O3/c1-9(15)12-8-13(10(2)16)17-14(12)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： HBBNWXASQVDJMJ-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=C(O1)C2=CC=CC=C2)C(=O)C

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 47.28